2-Oxa-5-azaspiro[3.5]nonane oxalate

• IUPAC Name: 2-oxa-5-azaspiro[3.5]nonane;oxalic acid
• InChI: InChI=1S/C7H13NO.C2H2O4/c1-2-4-8-7(3-1)5-9-6-7;3-1(4)2(5)6/h8H,1-6H2;(H,3,4)(H,5,6)
• InChI Key: OQWJBTNQYYQHRU-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC2(C1)COC2.C(=O)(C(=O)O)O
• Molecular Formula: C9H15NO5
• Molecular Weight: 217.22 g/mol
• CAS No.: 1523571-96-1

Description

2-Oxa-5-azaspiro[3.5]nonane oxalate is a spirocyclic compound. Spiro forms of oxazines find applications as leuco dyes, frequently displaying chromism - reversibly interchanging between their colorless and colored forms. They are used as photochromic materials. This compound is used in the preparation of benzothienoazepine compounds as respiratory syncytial virus RNA polymerase inhibitors.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a seven-membered ring fused to a four-membered oxetane ring. The empirical formula is C9H15NO5 and the molecular weight is 217.22 g/mol.

Physical and Chemical Properties Analysis

This compound is a solid compound. It has a melting point range of 131-136 °C. The compound should be stored at a temperature of 2-8°C.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and properties of spirocyclic compounds, including those similar to 2-oxa-5-azaspiro[3.5]nonane oxalate, have been widely explored in scientific research. These compounds are often synthesized through various chemical reactions and are analyzed for their structural characteristics and potential applications in drug discovery and organic synthesis.

• Synthesis Techniques : One-pot synthesis techniques have been developed for the efficient creation of spirocyclic compounds, utilizing reactions like the Mn(III)-based oxidation. This process results in good yields and simple separation methods, highlighting the practicality of synthesizing complex spirostructures (Huynh, Nguyen, & Nishino, 2017).

• Structural Diversity : The structural determination and discussion of mechanisms leading to various spirocyclic frameworks, such as 2-oxa-7-azaspiro[4.4]nonanediones, provide insights into the versatility of these compounds in chemical synthesis. The ability to maintain certain ring structures intact during synthesis offers a range of possibilities for creating multifunctional molecules (Huynh, Nguyen, & Nishino, 2017).

Potential Applications in Drug Discovery

Spirocyclic compounds like this compound and related structures have been explored for their potential applications in drug discovery, owing to their unique structural features.

• Drug Discovery Modules : Novel classes of spirocycles, designed to act as multifunctional modules in drug discovery, have been synthesized. These efforts aim at creating structurally diverse molecules that can serve as building blocks in the development of new pharmaceuticals (Li, Rogers-Evans, & Carreira, 2013).

• Inhibitor Development : The development of spirocyclic inhibitors for enzymes like fatty acid amide hydrolase (FAAH) showcases the therapeutic potential of spirocyclic compounds. The identification of potent inhibitor leads from spirocyclic cores emphasizes the role of such structures in medicinal chemistry optimization and the development of treatments for conditions like pain (Meyers et al., 2011).

Safety and Hazards

The compound is classified as an irritant and can be harmful if swallowed or in contact with skin. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment including gloves, protective clothing, eye protection, and face protection should be worn when handling this compound.

Future Directions

While there is limited information on the future directions of 2-Oxa-5-azaspiro[3.5]nonane oxalate, the use of spirocyclic oxetanes in medicinal chemistry and their potential as structural alternatives to ubiquitous morpholine suggests promising future applications.